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Compound of Interest

Compound Name: Allantoin-13C2,15N4

Cat. No.: B564510

This document provides essential safety and logistical information for the proper disposal of
Allantoin-13C2,15N4, a non-radioactive, isotopically labeled compound. The procedures
outlined below are intended for researchers, scientists, and drug development professionals to
ensure safe handling and regulatory compliance.

Key Safety Considerations

Allantoin-13C2,15N4 is labeled with the stable isotopes Carbon-13 and Nitrogen-15. These
isotopes are not radioactive. Therefore, the disposal procedures are dictated by the chemical
properties of allantoin, not by radiological concerns.[1][2] As a general principle, waste from
stable isotope labeled compounds is handled similarly to common chemical waste.[2]

While some safety data sheets (SDS) for the unenriched compound, allantoin, classify it as not
a hazardous substance, others indicate it may be harmful if swallowed.[3][4][5] Therefore,
standard laboratory safety precautions are required.

General Safety Measures:
e Avoid direct contact with eyes and skin.[6]
e Use in a well-ventilated area to prevent inhalation of dust.[6]

e Do not ingest the compound.[6]
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o Wear appropriate Personal Protective Equipment (PPE), including gloves and eye protection,
during handling and disposal.[6]

Physico-Chemical Data for Allantoin-13C2,15N4

The following table summarizes key quantitative data for Allantoin-13C2,15N4. This
information is crucial for proper waste identification and documentation.

Property Value References
CAS Number 1219402-51-3 [71[8]
Molecular Formula C2(33C)2Hs(1°N)403 [7]

Molecular Weight ~164.07 g/mol [7119]
Appearance White to Off-White Solid [6]

Melting Point 224-226°C (decomposes) [6][8]

- DMSO (Slightly, Heated),
Solubility ) [6]
Methanol (Very Slightly)

Storage Refrigerator [6]1[8]

Step-by-Step Disposal Protocol

The proper disposal of Allantoin-13C2,15N4 should be conducted as a standard chemical
waste procedure, in accordance with local, state, and federal regulations.

1. Waste Characterization and Segregation:

¢ Identify Waste Stream: Determine if the Allantoin-13C2,15N4 waste is pure, in solution, or
mixed with other chemical or biological materials.

e Segregation: Do not mix Allantoin-13C2,15N4 waste with general laboratory trash,
radioactive waste, or biohazardous waste.[1][2] If mixed with other hazardous chemicals
(e.g., solvents), the entire mixture must be treated according to the most hazardous
component.
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2. Personal Protective Equipment (PPE):

e Wear standard laboratory PPE, including a lab coat, safety glasses, and chemical-resistant
gloves.

« If handling the compound as a dry powder where dust may be generated, respiratory
protection may be required.[3]

3. Containment and Labeling:

o Solid Waste: Place contaminated items such as gloves, weigh boats, and paper towels into a
designated, sealable chemical waste container.

» Liquid Waste: Collect solutions containing Allantoin-13C2,15N4 in a compatible, leak-proof
chemical waste container. Do not pour down the sink.[10]

e Labeling: Clearly label the waste container with "Hazardous Waste" (or as required by your
institution), the full chemical name "Allantoin-13C2,15N4," and list any other constituents in
the container.

4. Storage and Disposal:

o Storage: Store the sealed waste container in a designated satellite accumulation area within
the laboratory. Ensure the container is closed at all times except when adding waste.

» Disposal Request: Contact your institution's Environmental Health and Safety (EHS)
department to arrange for the pickup and disposal of the chemical waste. Follow all
institutional procedures for waste manifest and pickup requests.

The workflow for this process is visualized in the diagram below.
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Caption: Disposal workflow for Allantoin-13C2,15N4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. moravek.com [moravek.com]

. How to Dispose the Waste from Isotope Labeling [bocsci.com]
. sigmaaldrich.cn [sigmaaldrich.cn]

. guinama.com [guinama.com]

. carlroth.com [carlroth.com]

. chembk.com [chembk.com]

. scbt.com [scbt.com]

. Allantoin-13C2,15N4 CAS#: 1219402-51-3 [m.chemicalbook.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. Allantoin-13C2,15N4 | CAS 1219402-51-3 | LGC Standards [Igcstandards.com]
e 10. mwcog.org [mwcog.org]

» To cite this document: BenchChem. [Proper Disposal Procedures for Allantoin-13C2,15N4].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b564510#allantoin-13c2-15n4-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564510?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

